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Compound of Interest

Compound Name: Sulfide, 2-chloroethyl isopropyl

CAS No.: 4303-41-7

Cat. No.: B1268141

Get Quote

Abstract
This technical guide provides a comprehensive overview of the physical properties of 2-

chloroethyl isopropyl sulfide. Due to the limited availability of direct experimental data for this

specific compound in publicly accessible literature, this guide leverages data from its close

structural analog, 2-chloroethyl ethyl sulfide, to infer and discuss its expected physical

characteristics. The document is intended for researchers, scientists, and professionals in drug

development and chemical research who require a detailed understanding of this class of

compounds. The guide covers key physical parameters, provides a plausible synthetic

pathway, and outlines essential safety and handling protocols.

Introduction and Context
2-Chloroethyl alkyl sulfides are a class of organosulfur compounds that have garnered

scientific interest due to their chemical reactivity and structural similarity to vesicant agents,

such as sulfur mustard. Understanding the physical properties of these compounds is

paramount for their safe handling, application in chemical synthesis, and for toxicological and

environmental fate studies. This guide focuses on 2-chloroethyl isopropyl sulfide, a compound
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for which specific experimental data is sparse. By examining the well-documented properties of

its ethyl analog, we can establish a reliable predictive framework for the physicochemical

behavior of the isopropyl derivative. The primary structural difference, the substitution of an

ethyl group with a bulkier, branched isopropyl group, is expected to influence properties such

as boiling point, density, and viscosity through steric and electronic effects.

Molecular Structure and Chemical Identity
The foundational step in understanding the physical properties of a compound is a thorough

characterization of its molecular structure.

Chemical Name: 2-Chloroethyl isopropyl sulfide Synonyms: 1-Chloro-2-(isopropylthio)ethane

Molecular Formula: C₅H₁₁ClS Molecular Weight: 138.66 g/mol

The structure features a flexible ethyl chain with a terminal chlorine atom and a sulfur atom

bonded to an isopropyl group. The presence of the electronegative chlorine atom and the sulfur

atom with its lone pairs of electrons are key determinants of the molecule's polarity and

reactivity.

Caption: Molecular structure of 2-chloroethyl isopropyl sulfide.

Tabulated Physical Properties (with Inferred Values)
The following table summarizes the key physical properties of 2-chloroethyl isopropyl sulfide.

The values are largely inferred from its ethyl analog, 2-chloroethyl ethyl sulfide (CAS No: 693-

07-2), and are denoted as such. These predictions are based on established chemical

principles where branching in an alkyl chain can influence intermolecular forces and,

consequently, physical properties.
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Property
2-Chloroethyl ethyl
sulfide
(Experimental)

2-Chloroethyl
isopropyl sulfide
(Predicted/Inferred)

Reference

Molecular Weight (

g/mol )
124.63 138.66 N/A

Appearance
Colorless to light

yellow liquid

Colorless to light

yellow liquid
[1][2]

Odor Unpleasant, garlic-like Pungent, sulfide-like [1]

Boiling Point (°C) 156 - 157 160 - 170 [3]

Melting Point (°C) Not available Likely below 0 N/A

Density (g/mL at

25°C)
1.07 ~1.05 [3]

Solubility in water
Immiscible/Slightly

soluble

Immiscible/Slightly

soluble
[1][2]

Solubility in organic

solvents

Soluble in ether,

chloroform

Soluble in common

organic solvents
[2]

Vapor Pressure Not available Not available

Refractive Index

(n20/D)
1.4885 ~1.48-1.49 [3]

Flash Point (°C) 52 ~55-60 [2]

Causality Behind Predicted Values:

Boiling Point: The increase in molecular weight and surface area from ethyl to isopropyl

would generally lead to stronger van der Waals forces, suggesting a slightly higher boiling

point.

Density: The branched nature of the isopropyl group might lead to less efficient packing in

the liquid state compared to the linear ethyl group, potentially resulting in a slightly lower

density.
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Flash Point: A slightly higher boiling point often correlates with a slightly higher flash point.

Synthesis and Reactivity
A plausible and common method for the synthesis of 2-chloroethyl alkyl sulfides is the

nucleophilic substitution reaction between an alkyl thiol (mercaptan) and a dihaloethane.

Proposed Synthetic Protocol
A likely synthetic route to 2-chloroethyl isopropyl sulfide involves the reaction of isopropyl

mercaptan (2-propanethiol) with 1-bromo-2-chloroethane. The higher reactivity of the bromine

atom allows for selective displacement by the thiolate nucleophile.

Reaction:

(CH₃)₂CHSH + BrCH₂CH₂Cl + NaOH → (CH₃)₂CHSCH₂CH₂Cl + NaBr + H₂O

Step-by-Step Methodology:

Thiolate Formation: Isopropyl mercaptan is dissolved in a suitable solvent, such as ethanol

or methanol. An equimolar amount of a base, typically sodium hydroxide or sodium ethoxide,

is added to deprotonate the thiol and form the more nucleophilic isopropyl thiolate. The

reaction is usually performed at or below room temperature.

Nucleophilic Substitution: 1-bromo-2-chloroethane is added dropwise to the thiolate solution.

The reaction mixture is stirred, and the temperature may be gently elevated (e.g., to 40-

50°C) to facilitate the reaction.

Workup and Purification: After the reaction is complete (monitored by techniques like TLC or

GC), the mixture is cooled. The precipitated sodium bromide is removed by filtration. The

filtrate is then subjected to extraction (e.g., with diethyl ether and water) to remove any

remaining inorganic salts and unreacted starting materials. The organic layer is dried over an

anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

Isolation: The solvent is removed under reduced pressure (rotary evaporation). The crude

product is then purified by fractional distillation under vacuum to yield pure 2-chloroethyl

isopropyl sulfide.
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Synthesis Workflow

Start: Reagents

1. Thiolate Formation
(Isopropyl Mercaptan + Base)

2. Nucleophilic Substitution
(Add 1-bromo-2-chloroethane)

3. Aqueous Workup & Extraction

4. Drying and Solvent Removal

5. Vacuum Distillation

End: Pure Product
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Reactivity Pathway

2-Chloroethyl
Isopropyl Sulfide

Cyclic Sulfonium
Ion Intermediate

Intramolecular
Nucleophilic Attack Substitution Product

Nucleophilic
Attack (Nu-)

Click to download full resolution via product page

Caption: Neighboring group participation in the reactivity of 2-chloroethyl isopropyl sulfide.

Safety, Handling, and Toxicology
Given the structural similarities to sulfur mustard analogs, 2-chloroethyl isopropyl sulfide must

be handled with extreme caution as a potentially hazardous substance. The safety data for 2-

chloroethyl ethyl sulfide indicates that it is toxic if swallowed, in contact with skin, or if inhaled,

and can cause severe skin burns and eye damage. [4]It is also classified as a potential

carcinogen. [4] 5.1. Personal Protective Equipment (PPE)

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of

potential for splashing, a chemical-resistant apron or suit should be worn.

Respiratory Protection: All handling of this compound should be performed in a well-

ventilated fume hood. If there is a risk of inhalation, a suitable respirator should be used.

5.2. Handling and Storage

Handling: Avoid all personal contact, including inhalation of vapors. [1]Use only in a chemical

fume hood. Keep away from heat, sparks, and open flames.
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Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It should

be stored away from oxidizing agents and strong bases. [4] 5.3. Toxicological Profile

(Inferred)

Based on its analog, 2-chloroethyl ethyl sulfide, this compound is expected to be a vesicant,

causing blistering of the skin and irritation to the eyes and respiratory tract. [5]Its mechanism of

toxicity likely involves alkylation of biological macromolecules such as DNA and proteins,

leading to cellular damage and apoptosis.

Conclusion
While direct experimental data for 2-chloroethyl isopropyl sulfide is not readily available, a

robust understanding of its physical properties can be developed by analyzing its close

structural analog, 2-chloroethyl ethyl sulfide. This guide provides a comprehensive summary of

these inferred properties, a plausible synthetic route, and critical safety information. It is

imperative that researchers treat this compound with the high degree of caution afforded to

other hazardous alkylating agents and sulfur mustard analogs. Further experimental

characterization of 2-chloroethyl isopropyl sulfide is warranted to validate these predictions and

expand the knowledge base for this class of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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